11-(2-furyl)-3-(2-thienyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 6-(furan-2-yl)-9-thiophen-2-yl-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C21H18N2O2S/c24-17-12-13(19-8-4-10-26-19)11-16-20(17)21(18-7-3-9-25-18)23-15-6-2-1-5-14(15)22-16/h1-10,13,21-23H,11-12H2
• InChI Key: IQHYSXSFSDWXMH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1NC3=CC=CC=C3NC2C4=CC=CO4)C5=CC=CS5
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of similar benzodiazepine derivatives typically involves cyclization reactions and the use of polyphosphoric acid for dehydrative cyclization of acylaminoanilino compounds. For example, Matsuo et al. (1986) synthesized 11-substituted 3,3-dimethyl benzodiazepines through dehydrative cyclization of 3-(2-acylaminoanilino)-cyclohexen-1-ones with polyphosphoric acid, demonstrating a method that could potentially be applied or adapted for the synthesis of the compound of interest (Matsuo, Yoshida, Ohta, & Tanaka, 1986).

Future Directions

The future directions for research on dibenzo[b,e][1,4]diazepin-1-one and its derivatives could include further exploration of their synthesis, chemical properties, and potential biological activities. For example, their potential as α-glucosidase inhibitors could be further investigated.